Cas no 847164-67-4 (3-(3,4-dimethoxyphenyl)-7-hydroxy-8-(4-methylpiperazin-1-yl)methyl-4H-chromen-4-one)

• Product Name: 3-(3,4-dimethoxyphenyl)-7-hydroxy-8-(4-methylpiperazin-1-yl)methyl-4H-chromen-4-one
• CAS No: 847164-67-4
• MF: C₂₃H₂₆N₂O₅
• MW: 410.462946414948
• CID: 5419889
• Update Time: 2025-05-23

3-(3,4-dimethoxyphenyl)-7-hydroxy-8-(4-methylpiperazin-1-yl)methyl-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethoxyphenyl)-8-[(4-methylpiperazin-1-ium-1-yl)methyl]-4-oxochromen-7-olate
• 3-(3,4-dimethoxyphenyl)-7-hydroxy-8-(4-methylpiperazin-1-yl)methyl-4H-chromen-4-one

• Inchi： 1S/C23H26N2O5/c1-24-8-10-25(11-9-24)13-17-19(26)6-5-16-22(27)18(14-30-23(16)17)15-4-7-20(28-2)21(12-15)29-3/h4-7,12,14,26H,8-11,13H2,1-3H3
• InChI Key： FEQVPOGMKRQIOM-UHFFFAOYSA-N
• SMILES： C1OC2=C(CN3CCN(C)CC3)C(O)=CC=C2C(=O)C=1C1=CC=C(OC)C(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 4'-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 4'-O-methylated isoflavonoids

Additional information on 3-(3,4-dimethoxyphenyl)-7-hydroxy-8-(4-methylpiperazin-1-yl)methyl-4H-chromen-4-one

Introduction to 3-(3,4-dimethoxyphenyl)-7-hydroxy-8-(4-methylpiperazin-1-yl)methyl-4H-chromen-4-one (CAS No. 847164-67-4)

3-(3,4-dimethoxyphenyl)-7-hydroxy-8-(4-methylpiperazin-1-yl)methyl-4H-chromen-4-one, also known by its CAS number 847164-67-4, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of chromenones, which are characterized by their unique chromene ring structure and various functional groups. The presence of a 3,4-dimethoxyphenyl group, a hydroxyl group, and a 4-methylpiperazinylmethyl group endows this molecule with a diverse array of biological activities and potential therapeutic applications.

The chemical structure of 3-(3,4-dimethoxyphenyl)-7-hydroxy-8-(4-methylpiperazin-1-yl)methyl-4H-chromen-4-one is particularly noteworthy for its intricate arrangement of functional groups. The 3,4-dimethoxyphenyl moiety is known for its antioxidant properties and its ability to modulate various biological pathways. The hydroxyl group at the 7-position can participate in hydrogen bonding and other intermolecular interactions, which are crucial for the compound's biological activity. The 8-position substitution with a 4-methylpiperazinylmethyl group adds further complexity and functionality, potentially enhancing the compound's solubility and bioavailability.

Recent studies have highlighted the potential of 3-(3,4-dimethoxyphenyl)-7-hydroxy-8-(4-methylpiperazin-1-yl)methyl-4H-chromen-4-one in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases such as Alzheimer's disease (AD) and Parkinson's disease (PD). Research has shown that this compound exhibits neuroprotective effects by scavenging free radicals, inhibiting oxidative stress, and modulating key signaling pathways involved in neuronal survival and function.

In addition to its neuroprotective properties, 3-(3,4-dimethoxyphenyl)-7-hydroxy-8-(4-methylpiperazin-1-yl)methyl-4H-chromen-4-one has also been investigated for its anti-inflammatory and anti-cancer activities. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for the treatment of chronic inflammatory conditions. Furthermore, its ability to induce apoptosis in cancer cells through multiple mechanisms, including the modulation of cell cycle progression and the activation of caspase-dependent pathways, has been reported in several studies.

The pharmacokinetic properties of 3-(3,4-dimethoxyphenyl)-7-hydroxy-8-(4-methylpiperazin-1-yl)methyl-4H-chromen-4-one have also been extensively studied. Its high lipophilicity and favorable solubility characteristics make it an attractive candidate for oral administration. However, challenges related to its metabolic stability and potential drug-drug interactions need to be addressed in future research. Ongoing clinical trials are aimed at evaluating the safety and efficacy of this compound in human subjects.

The synthesis of 3-(3,4-dimethoxyphenyl)-7-hydroxy-8-(4-methylpiperazin-1-yl)methyl-4H-chromen-4-one involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the chromene ring through a condensation reaction, followed by selective functionalization at specific positions using various reagents and catalysts. Advances in synthetic methodologies have enabled researchers to produce this compound on a larger scale, facilitating further preclinical and clinical investigations.

In conclusion, 3-(3,4-dimethoxyphenyl)-7-hydroxy-8-(4-methylpiperazin-1-yl)methyl-4H-chromen-4-one (CAS No. 847164-67-4) represents a promising lead compound with a wide range of potential therapeutic applications. Its unique chemical structure and multifaceted biological activities make it an important focus of ongoing research in medicinal chemistry and pharmaceutical development. As more data from clinical trials become available, it is expected that this compound will continue to attract significant attention from both academic researchers and industry professionals.